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Compound Name: 2-Bromo-6-fluorobenzamide

Cat. No.: B177151 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of 2-Bromo-6-fluorobenzamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the safety profile and potential hazards

associated with 2-Bromo-6-fluorobenzamide (CAS No. 107485-63-2), a key building block in

modern synthetic chemistry. As its use in pharmaceutical and materials science research

expands, a nuanced understanding of its safe handling, storage, and emergency management

is paramount. This document moves beyond basic data to offer a field-proven perspective on

risk mitigation and experimental integrity.

Compound Profile and Hazard Identification
2-Bromo-6-fluorobenzamide is a solid, combustible organic compound. While it is a valuable

synthetic intermediate, it is not benign. The primary hazards stem from its irritant properties

upon contact with skin, eyes, and the respiratory system.[1] The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear framework for

understanding these risks.

GHS Classification
A thorough risk assessment begins with the official hazard classifications. The documented

GHS classifications for 2-Bromo-6-fluorobenzamide are summarized below.[1]
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 2 H315: Causes skin irritation.

Serious Eye Damage / Eye

Irritation
2

H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Source: Apollo Scientific Safety Data Sheet[1]

These classifications mandate specific precautionary measures. The causality is clear: the

compound's chemical structure can interact with biological tissues, leading to irritation and

localized inflammation. Therefore, preventing direct contact and inhalation is the cornerstone of

its safe use.

Toxicological Data Gaps
A critical point for all researchers to note is the absence of comprehensive toxicological data in

the public domain. The Safety Data Sheet for 2-Bromo-6-fluorobenzamide explicitly states

that quantitative toxicity metrics (e.g., LD50 oral/dermal, LC50 inhalation) are "Not Available".[1]

This data gap does not imply safety. Instead, it necessitates a more cautious approach, treating

the compound as potentially harmful by ingestion and inhalation until proven otherwise. The

"substituted benzamide" class of molecules, to which this compound belongs, is known for a

wide range of biological activities, often involving interactions with physiological receptors.[2][3]

[4] This pharmacological potential underscores the need to minimize exposure, as even low-

level contact could have unforeseen biological effects.

The Hierarchy of Controls: A Self-Validating System
for Safe Handling
To ensure a self-validating system of safety, all experimental work with 2-Bromo-6-
fluorobenzamide must be governed by the hierarchy of controls. This framework prioritizes the

most effective safety measures, ensuring that reliance on personal protective equipment (PPE)

is the final line of defense, not the first.
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Hierarchy of Controls for 2-Bromo-6-fluorobenzamide

Elimination
(Not Feasible: Compound is Required)

Substitution
(Investigate less hazardous alternatives)

Most
Effective

Engineering Controls
(Fume Hood / Ventilated Enclosure)

Administrative Controls
(SOPs, Training, Restricted Access)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least
Effective
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Spill Response for 2-Bromo-6-fluorobenzamide

Spill Occurs

Assess Hazard
(Size, Location, Dust)

Minor Spill
(Small, Contained, No Dust)

Minor

Major Spill
(Large, Uncontained, Dust)

Major

Don PPE
Use Dry Cleanup Procedure

(Avoid generating dust)
Alert Personnel & Evacuate Area

Call Emergency ServicesCollect in Sealed, Labeled Container

Decontaminate Area
Wash with Water

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: A decision tree for responding to spills of 2-Bromo-6-fluorobenzamide.
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Step-by-Step Spill Cleanup Protocol (Minor Spill): [1]1. Alert Personnel: Notify others in the

immediate area. 2. Ensure Ventilation: Work only in a well-ventilated area, preferably a fume

hood. 3. Don PPE: Wear appropriate PPE, including gloves, goggles, a lab coat, and if dust is

present, a respirator. 4. Cleanup: Use dry cleanup procedures. Gently sweep or shovel the

solid material. A vacuum cleaner equipped with a HEPA filter may be used if it is designed for

combustible dusts. Crucially, avoid actions that generate dust. 5. Containment: Place the

spilled material into a clean, dry, sealable, and properly labeled container for hazardous waste.

6. Decontamination: Wash the spill area with soap and water. 7. Disposal: Dispose of the waste

container according to local, state, and federal regulations.

First Aid Measures
Immediate and correct first aid is vital in case of exposure. [1]* Inhalation: Remove the person

to fresh air and keep them comfortable for breathing. If the person feels unwell, call a POISON

CENTER or doctor. [1]* Skin Contact: Take off contaminated clothing immediately. Wash the

affected skin with plenty of soap and water. If skin irritation occurs, seek medical advice. [1]*

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention

immediately. [1]* Ingestion: While not a classified hazard, ingestion should be avoided. If it

occurs, rinse the mouth with water. Call a POISON CENTER or doctor if you feel unwell. [5]

Physicochemical Hazards
Combustibility: The compound is combustible and will burn if ignited. [1]* Fire Fighting: In

case of a fire, use dry chemical powder, carbon dioxide, or alcohol-resistant foam.

Firefighters should wear full protective gear and self-contained breathing apparatus. [6]*

Hazardous Decomposition: Upon combustion, it may emit corrosive and toxic fumes,

including carbon oxides, hydrogen bromide, and hydrogen fluoride. [1][5]

Conclusion
2-Bromo-6-fluorobenzamide is a valuable reagent with a defined, manageable hazard profile

centered on its irritant properties. The notable lack of detailed toxicological data requires all

users to adopt a precautionary mindset, adhering strictly to the hierarchy of controls. By

prioritizing engineering controls like fume hoods, following rigorous handling protocols, and

using appropriate PPE, researchers can effectively mitigate risks. This proactive and informed
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approach to safety ensures not only the well-being of laboratory personnel but also the integrity

and success of the scientific work being conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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